Thrombotic Disease
Description
Thrombotic disease refers to conditions characterized by the formation of a thrombus (blood clot) within a blood vessel, obstructing blood flow. This can occur in arteries (arterial thrombosis) or veins (venous thrombosis), leading to serious complications such as myocardial infarction, stroke, pulmonary embolism, or deep vein thrombosis. Risk factors include genetic predispositions, atherosclerosis, immobility, surgery, cancer, and certain medications. Management involves anticoagulation, thrombolysis, and preventative measures.
Treatment Compounds
SERPINE1

1-Cinnamoylpyrrolidine
1-Cinnamoylpyrrolidine

京尼平龙胆双糖苷
Genipin 1-gentiobioside

异鼠李素 3-O-半乳糖苷
Isorhamnetin-3-O-galactoside

新补骨脂异黄酮
Neobavaisoflavone

白头翁皂苷D
Pulsatilla saponin D

毛两面针素
Toddalolactone

丁子芽鞣素
Eugenin

(25RS)-鲁斯可皂苷元
(25RS)-Ruscogenin
SELP
PTGS1
ACE
F2

1-Cinnamoylpyrrolidine
1-Cinnamoylpyrrolidine

京尼平龙胆双糖苷
Genipin 1-gentiobioside

异鼠李素 3-O-半乳糖苷
Isorhamnetin-3-O-galactoside

白花丹醌
plumbapin

毛两面针素
Toddalolactone

飞龙掌血素
Toddaculine

龙血素D
Loureirin D

(25RS)-鲁斯可皂苷元
(25RS)-Ruscogenin
F10
P2RY12
TBXA2R
SERPINC1
PLAT
PDGFB
GP1BA
Phosphodiesterase
Platelet-Activating Factor Receptor
Platelet Glycoprotein IIb/IIIa receptor
Protease-Activated Receptor 1
Platelet Membrane Glycoprotein V
Platelet Factor 4
Mitochondrial Uncoupling Proteins
Factor Va
Platelet endothelial aggregation receptor 1
其他治疗化合物
直接关联的治疗化合物,作用靶点尚未明确

1-Cinnamoylpyrrolidine
1-Cinnamoylpyrrolidine

京尼平龙胆双糖苷
Genipin 1-gentiobioside

异鼠李素 3-O-半乳糖苷
Isorhamnetin-3-O-galactoside

新补骨脂异黄酮
Neobavaisoflavone

白花丹醌
plumbapin

白头翁皂苷D
Pulsatilla saponin D

毛两面针素
Toddalolactone

海风藤酮
Kadsurenone

飞龙掌血素
Toddaculine

丁香色原酮
Eugenin

短叶苏木酚酸甲酯
Methyl brevifolincarboxylate

龙血素D
Loureirin D

丁子芽鞣素
Eugenin

(25RS)-鲁斯可皂苷元
(25RS)-Ruscogenin